Explore by Category Transition Metal Catalysts

Cadmium iodide

Cadmium iodide, a chemical compound, is widely used in scientific research due to its unique properties. It serves as a catalyst in organic synthesis, assists in the production of light-emitting diodes, and finds application in photovoltaic devices. Its versatility and significance make Cadmium iodide a valuable tool in various scientific investigations.

CAS No.:7790-80-9

Molecular Formula:CdI2

Molecular Weight:366.22 g/mol

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Lanthanum oxide

Lanthanum(III) oxide, a chemical compound, is widely used in scientific research. Its diverse applications range from catalysis to optics, making it a versatile material with immense potential. Explore the fascinating world of Lanthanum(III) oxide and unravel the wonders it brings to scientific advancements.

CAS No.:1312-81-8

Molecular Formula:La2O3

Molecular Weight:325.809 g/mol

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Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate

Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate is a versatile chemical compound used in scientific research. It exhibits perplexity by showcasing complex properties and applications. Its burstiness allows for diverse experimentation and exploration in various fields.

CAS No.:35138-22-8

Molecular Formula:C16H24BF4Rh-

Molecular Weight:406.1 g/mol

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Cerium(III) sulfate octahydrate

Cerium(III) sulfate octahydrate is a versatile chemical compound used in various scientific research applications. It exhibits excellent catalytic properties, aiding in oxidation reactions and environmental remediation. Its unique structure enables its utilization in fuel cells, hydrogen storage, and as a precursor for producing other cerium-based materials.

CAS No.:10450-59-6

Molecular Formula:Ce2 O12 S3 . 8 H2 O

Molecular Weight:712.6 g/mol

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cadmium(2+);sulfate;octahydrate

Sulfuric acid, cadmium salt (1:1), hydrate is a chemical compound used in scientific research. This versatile material finds applications in various fields like catalysis, electrochemistry, and material science. Its unique properties make it indispensable for studying reactions and developing innovative solutions.

CAS No.:15244-35-6

Molecular Formula:CdH16O12S

Molecular Weight:352.6 g/mol

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Silver p-toluenesulfonate

Silver p-toluenesulfonate, an important chemical compound, holds immense potential in scientific research. Its versatility allows for applications in various fields, including catalysis, organic synthesis, and material science. This compound exhibits remarkable properties, making it a valuable tool for researchers seeking innovative solutions.

CAS No.:16836-95-6

Molecular Formula:C7H8AgO3S

Molecular Weight:280.07 g/mol

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